1-(1,1-Dioxothiolan-3-yl)-1-(3-methylphenyl)-3-phenylurea

• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol
• IUPAC Name: 1-(1,1-dioxothiolan-3-yl)-1-(3-methylphenyl)-3-phenylurea
• InChI: InChI=1S/C18H20N2O3S/c1-14-6-5-9-16(12-14)20(17-10-11-24(22,23)13-17)18(21)19-15-7-3-2-4-8-15/h2-9,12,17H,10-11,13H2,1H3,(H,19,21)
• InChI Key: YXUMSJNMROHDHT-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)N(C2CCS(=O)(=O)C2)C(=O)NC3=CC=CC=C3

Description

1-(1,1-Dioxothiolan-3-yl)-1-(3-methylphenyl)-3-phenylurea, also known as DPTU, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-(1,1-Dioxothiolan-3-yl)-1-(3-methylphenyl)-3-phenylurea is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors in the body. For example, 1-(1,1-Dioxothiolan-3-yl)-1-(3-methylphenyl)-3-phenylurea has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. 1-(1,1-Dioxothiolan-3-yl)-1-(3-methylphenyl)-3-phenylurea has also been reported to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death.
Biochemical and Physiological Effects:
1-(1,1-Dioxothiolan-3-yl)-1-(3-methylphenyl)-3-phenylurea has been reported to exhibit various biochemical and physiological effects in vitro and in vivo. For example, 1-(1,1-Dioxothiolan-3-yl)-1-(3-methylphenyl)-3-phenylurea has been reported to reduce the production of nitric oxide and pro-inflammatory cytokines in macrophages stimulated with lipopolysaccharide. 1-(1,1-Dioxothiolan-3-yl)-1-(3-methylphenyl)-3-phenylurea has also been reported to reduce the growth of cancer cells in vitro and in vivo, possibly through the induction of apoptosis. In addition, 1-(1,1-Dioxothiolan-3-yl)-1-(3-methylphenyl)-3-phenylurea has been reported to exhibit antifungal and antibacterial activities against various pathogens.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-(1,1-Dioxothiolan-3-yl)-1-(3-methylphenyl)-3-phenylurea is its relatively simple synthesis method, which allows for the preparation of large quantities of the compound. In addition, 1-(1,1-Dioxothiolan-3-yl)-1-(3-methylphenyl)-3-phenylurea has been reported to exhibit a wide range of biological activities, making it a versatile tool for scientific research. However, one limitation of 1-(1,1-Dioxothiolan-3-yl)-1-(3-methylphenyl)-3-phenylurea is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are numerous future directions for the study of 1-(1,1-Dioxothiolan-3-yl)-1-(3-methylphenyl)-3-phenylurea. For example, further studies are needed to elucidate the mechanism of action of 1-(1,1-Dioxothiolan-3-yl)-1-(3-methylphenyl)-3-phenylurea and its potential applications in various fields. In addition, the development of novel derivatives of 1-(1,1-Dioxothiolan-3-yl)-1-(3-methylphenyl)-3-phenylurea may lead to the discovery of new compounds with improved biological activities and reduced toxicity. Finally, the use of 1-(1,1-Dioxothiolan-3-yl)-1-(3-methylphenyl)-3-phenylurea in combination with other drugs or therapies may lead to synergistic effects and improved therapeutic outcomes.

Synthesis Methods

The synthesis of 1-(1,1-Dioxothiolan-3-yl)-1-(3-methylphenyl)-3-phenylurea involves the reaction of 3-methylbenzene-1,2-diamine with phenyl isothiocyanate, followed by the addition of 1,3-propanedithiol. The resulting product is then treated with 1,1'-carbonyldiimidazole to yield 1-(1,1-Dioxothiolan-3-yl)-1-(3-methylphenyl)-3-phenylurea. This synthesis method has been reported in various scientific literature, and the purity of the final product can be confirmed by various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

1-(1,1-Dioxothiolan-3-yl)-1-(3-methylphenyl)-3-phenylurea has been studied for its potential applications in various fields, including medicinal chemistry, material science, and agriculture. In medicinal chemistry, 1-(1,1-Dioxothiolan-3-yl)-1-(3-methylphenyl)-3-phenylurea has been reported to exhibit antitumor, anti-inflammatory, and antimicrobial activities. In material science, 1-(1,1-Dioxothiolan-3-yl)-1-(3-methylphenyl)-3-phenylurea has been used as a crosslinking agent for the preparation of polyurethane foams. In agriculture, 1-(1,1-Dioxothiolan-3-yl)-1-(3-methylphenyl)-3-phenylurea has been studied for its potential use as a plant growth regulator.